molecular formula C12H13ClN2O B8784635 5-Chloro-2-(1-piperidyl)benzooxazole CAS No. 78750-03-5

5-Chloro-2-(1-piperidyl)benzooxazole

Cat. No. B8784635
CAS RN: 78750-03-5
M. Wt: 236.70 g/mol
InChI Key: YGFYTUACVRNBRK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chloro-2-(1-piperidyl)benzooxazole is a useful research compound. Its molecular formula is C12H13ClN2O and its molecular weight is 236.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Chloro-2-(1-piperidyl)benzooxazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Chloro-2-(1-piperidyl)benzooxazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

78750-03-5

Product Name

5-Chloro-2-(1-piperidyl)benzooxazole

Molecular Formula

C12H13ClN2O

Molecular Weight

236.70 g/mol

IUPAC Name

5-chloro-2-piperidin-1-yl-1,3-benzoxazole

InChI

InChI=1S/C12H13ClN2O/c13-9-4-5-11-10(8-9)14-12(16-11)15-6-2-1-3-7-15/h4-5,8H,1-3,6-7H2

InChI Key

YGFYTUACVRNBRK-UHFFFAOYSA-N

Canonical SMILES

C1CCN(CC1)C2=NC3=C(O2)C=CC(=C3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Amino-4-chlorophenol (400 mg) and 4-piperidinecarboxylic acid (360 mg) were mixed with polyphosphate (2 g) in xylene (30 ml) and stirred with heating at 180° C. for 2 hours. After cooling to room temperature, the reaction was stopped by adding water. The filtrate was adjusted to pH 12 with 50% potassium hydroxide aqueous solution and extracted with methylene chloride. The organic layer was washed with saturated brine and dried with magnesium sulfate, and then the solvent was evaporated under a reduced pressure to obtain the title compound 5-chloro-2-(1-piperidyl)benzoxazole (218 mg).
Quantity
400 mg
Type
reactant
Reaction Step One
Quantity
360 mg
Type
reactant
Reaction Step One
[Compound]
Name
polyphosphate
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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